ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate

• Molecular Formula: C17H20N2O5
• Molecular Weight: 332.4 g/mol
• IUPAC Name: ethyl 4-(6-methoxy-2-oxochromen-3-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C17H20N2O5/c1-3-23-17(21)19-8-6-18(7-9-19)14-11-12-10-13(22-2)4-5-15(12)24-16(14)20/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key: UGAONLPQVWISKC-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCN(CC1)C2=CC3=C(C=CC(=C3)OC)OC2=O

Description

Ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate, also known as Compound A, is a potential drug candidate that has shown promising results in scientific research. This compound belongs to the family of chromen-2-one derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer research, ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has been shown to inhibit the activity of topoisomerase IIα, which is involved in DNA replication and cell division. In inflammation research, ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. In neurological disorder research, ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has been shown to activate the Nrf2 pathway, which regulates the expression of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has been shown to have various biochemical and physiological effects in scientific research. In cancer research, ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation research, ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. In neurological disorder research, ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has been shown to reduce oxidative stress and inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

Ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has several advantages for lab experiments, including its high purity and stability, and its ability to be synthesized using various methods. However, ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A also has some limitations for lab experiments, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the scientific research of ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A. In cancer research, future studies could focus on the synergistic effects of ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A with other anti-cancer drugs, and the development of ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A-based drug delivery systems. In inflammation research, future studies could focus on the effects of ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A on chronic inflammation and autoimmune diseases. In neurological disorder research, future studies could focus on the effects of ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A on neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Overall, the future directions for the scientific research of ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A are promising and could lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

Ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has been synthesized using various methods, including the one-pot synthesis method, the microwave-assisted synthesis method, and the solvent-free synthesis method. The one-pot synthesis method involves the reaction of 6-methoxy-2-oxo-2H-chromene-3-carbaldehyde, piperazine, and ethyl acetoacetate in the presence of a catalyst. The microwave-assisted synthesis method involves the reaction of 6-methoxy-2-oxo-2H-chromene-3-carbaldehyde, piperazine, and ethyl acetoacetate in the presence of a solvent and a microwave irradiation. The solvent-free synthesis method involves the reaction of 6-methoxy-2-oxo-2H-chromene-3-carbaldehyde, piperazine, and ethyl acetoacetate in the absence of a solvent.

Scientific Research Applications

Ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has shown anti-proliferative effects on cancer cells, including breast cancer, lung cancer, and colon cancer cells. In inflammation research, ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, ethyl 4-(6-methoxy-2-oxo-2H-chromen-3-yl)-1-piperazinecarboxylate A has shown neuroprotective effects by reducing oxidative stress and inflammation.